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Compound of Interest

Compound Name:
2"-O-beta-L-

galactopyranosylorientin

Cat. No.: B13913189 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant working

environment. This guide provides essential, step-by-step procedures for the proper disposal of

2"-O-beta-L-galactopyranosylorientin (CAS No. 861691-37-4), a flavonoid glycoside utilized

in various research applications.[1][2] While specific safety data sheets (SDS) detailing the

disposal of this compound are not readily available, a conservative approach based on general

laboratory chemical waste guidelines is imperative.

Understanding the Compound: Key Identifiers
A clear identification of the chemical is the first step in determining the appropriate disposal

route.

Identifier Information

Chemical Name 2"-O-beta-L-galactopyranosylorientin

CAS Number 861691-37-4

Molecular Formula C27H30O16

Chemical Family Flavonoid Glycoside

This data is compiled from multiple chemical suppliers.[1][2]
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Disposal Protocol: A Step-by-Step Approach
In the absence of specific federal or institutional guidelines for 2"-O-beta-L-
galactopyranosylorientin, the following general procedures for non-hazardous or minimally

hazardous chemical waste should be followed. Always consult your institution's Environmental

Health and Safety (EHS) department for specific requirements.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound for disposal, ensure you are wearing appropriate PPE,

including:

Safety goggles

Lab coat

Nitrile gloves

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent unintended reactions and ensure

correct disposal.

Solid Waste:

Collect any solid 2"-O-beta-L-galactopyranosylorientin waste, including residual

amounts in original containers and contaminated items like weighing paper or pipette tips,

in a designated and clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., polyethylene) and have a

secure lid.

Liquid Waste:

If the compound is in a solution, do not dispose of it down the drain.[3]

Collect the liquid waste in a designated, leak-proof hazardous waste container.
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Ensure the container is properly labeled with the chemical name and concentration.

Empty Containers:

Handle uncleaned, empty containers as you would the product itself.

Rinse the container with a suitable solvent (e.g., ethanol or methanol) three times. Collect

the rinsate as hazardous waste.

Once decontaminated, the container can be disposed of as regular lab glass or plastic,

with the label defaced.

Step 3: Labeling and Storage

Accurate and clear labeling is a regulatory requirement and essential for safety.

Label the waste container with "Hazardous Waste" and the full chemical name: "2"-O-beta-
L-galactopyranosylorientin".

Indicate the approximate quantity of waste.

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Step 4: Arrange for Professional Disposal

Hazardous chemical waste must be disposed of through a licensed and reputable waste

disposal service.[4]

Contact your institution's EHS department to schedule a pickup for the chemical waste.

Do not attempt to dispose of the chemical waste in regular trash or down the sewer system.

[5]

Decision Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 2"-O-
beta-L-galactopyranosylorientin.
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Caption: Disposal decision workflow for 2"-O-beta-L-galactopyranosylorientin.

Disclaimer: The information provided in this guide is intended for general guidance and should

not replace the specific protocols and regulations of your institution. Always prioritize safety and

compliance by consulting your local EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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